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molecular formula C10H12O2 B8435194 2-(1-Hydroxy-2-propenyl)-6-methylphenol

2-(1-Hydroxy-2-propenyl)-6-methylphenol

Cat. No. B8435194
M. Wt: 164.20 g/mol
InChI Key: JENPFSQMBWBDTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07629494B2

Procedure details

2-Hydroxy-3-methylbenzaldehyde (48.78 g, purity: 40.7%, 0.146 mol) was dissolved in toluene (100 ml), and the mixture was added to a reactor under a nitrogen atmosphere. After the mixture was cooled to 0° C. in ice-water, a solution of vinyl magnesium chloride in THF-toluene (1.77M, 182 ml, 0.32 mol, THF:toluene=1:1 (v:v)) was added thereto over 15 minutes such that the temperature of the mixture did not exceed 25° C. After the mixture was stirred at 15-20° C. for 2 hours, it was cooled to 0° C. A 20% aqueous ammonium chloride solution (250 ml) was added thereto. After the mixture was stirred at 25° C. for 1 hour, the solution was separated. The organic layer was concentrated to obtain 32.36 g (purity: 73.5%, 0.145 mol) of 2-(1-hydroxy-2-propenyl)-6-methylphenol as an orange-colored oil.
Name
2-Hydroxy-3-methylbenzaldehyde
Quantity
48.78 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
100 mL
Type
solvent
Reaction Step One
Name
vinyl magnesium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF toluene
Quantity
182 mL
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
250 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
2-(1-hydroxy-2-propenyl)-6-methylphenol

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:9]([CH3:10])=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[O:5].[CH:11]([Mg]Cl)=[CH2:12].C1COCC1.C1(C)C=CC=CC=1.[Cl-].[NH4+]>C1(C)C=CC=CC=1>[OH:5][CH:4]([C:3]1[CH:6]=[CH:7][CH:8]=[C:9]([CH3:10])[C:2]=1[OH:1])[CH:11]=[CH2:12] |f:2.3,4.5|

Inputs

Step One
Name
2-Hydroxy-3-methylbenzaldehyde
Quantity
48.78 g
Type
reactant
Smiles
OC1=C(C=O)C=CC=C1C
Name
toluene
Quantity
100 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
vinyl magnesium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=C)[Mg]Cl
Name
THF toluene
Quantity
182 mL
Type
reactant
Smiles
C1CCOC1.C1(=CC=CC=C1)C
Step Three
Name
ammonium chloride
Quantity
250 mL
Type
reactant
Smiles
[Cl-].[NH4+]
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
17.5 (± 2.5) °C
Stirring
Type
CUSTOM
Details
After the mixture was stirred at 15-20° C. for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
the mixture was added to a reactor under a nitrogen atmosphere
TEMPERATURE
Type
TEMPERATURE
Details
it was cooled to 0° C
STIRRING
Type
STIRRING
Details
After the mixture was stirred at 25° C. for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
the solution was separated
CONCENTRATION
Type
CONCENTRATION
Details
The organic layer was concentrated

Outcomes

Product
Details
Reaction Time
 15 min
Name
2-(1-hydroxy-2-propenyl)-6-methylphenol
Type
product
Smiles
OC(C=C)C1=C(C(=CC=C1)C)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.145 mol
AMOUNT: MASS 32.36 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.